Cas no 2172133-97-8 (2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid)

• Product Name: 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• CAS No: 2172133-97-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6104813
• PubChem ID: 165808837
• Update Time: 2025-09-27

2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• 2172133-97-8
• EN300-1500251
• 2-{[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}propanoic acid

• Inchi： 1S/C27H32N2O6/c1-17(26(31)32)35-29-25(30)14-19(18-8-2-3-9-18)15-28-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FLBIOFHHVTYWGT-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NOC(C(=O)O)C)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid

Research Briefing on 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid (CAS: 2172133-97-8)

In recent years, the compound 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid (CAS: 2172133-97-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentyl moiety suggests its utility in solid-phase peptide synthesis (SPPS) and targeted drug delivery systems.

Recent studies have focused on the synthetic pathways and optimization strategies for 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that leverages microwave-assisted organic synthesis (MAOS) to reduce reaction times and improve purity. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Additionally, the Fmoc group's role in facilitating selective deprotection during SPPS was emphasized, underscoring its versatility in peptide chemistry.

Another key area of research involves the compound's potential as a prodrug scaffold. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its ability to enhance the bioavailability of poorly soluble drugs. The researchers conjugated 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid with a model anticancer agent, observing a significant improvement in solubility and controlled release properties. The study also noted the compound's low cytotoxicity, further supporting its suitability for prodrug applications.

Beyond its synthetic and prodrug applications, recent computational studies have explored the molecular interactions of 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid with biological targets. Molecular docking simulations revealed favorable binding affinities for enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. These findings were corroborated by in vitro assays, which demonstrated moderate inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

In conclusion, 2-{3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid (CAS: 2172133-97-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug development and potential therapeutic uses. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery. Future studies should focus on in vivo evaluations and clinical translation to fully realize its potential.